(3-Bromo-2-fluorophenyl)(cyclopropyl)methanol

• Molecular Formula: C10H10BrFO
• Molecular Weight: 245.09 g/mol
• IUPAC Name: (3-bromo-2-fluorophenyl)-cyclopropylmethanol
• InChI: InChI=1S/C10H10BrFO/c11-8-3-1-2-7(9(8)12)10(13)6-4-5-6/h1-3,6,10,13H,4-5H2
• InChI Key: GITDYZSYVBVQLK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=C(C(=CC=C2)Br)F)O

Description

(3-Bromo-2-fluorophenyl)(cyclopropyl)methanol is a useful research compound. Its molecular formula is C10H10BrFO and its molecular weight is 245.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-2-fluorobenzaldehyde (0.500 g, 2.463 mmol) in THF (10.71 mL) cooled to −78° C. was added cyclopropylmagnesium bromide (5.91 mL, 2.96 mmol). The reaction mixture was maintained at −78° C. for at least 2 hr, then allowed to warm to room temperature. During this time, additional cyclopropylmagnesium bromide (5.91 mL, 2.96 mmol) was added. After 30 min, the reaction was quenched with a saturated aqueous solution of NH4Cl. The reaction mixture was diluted with CH2Cl2. The layers were separated and the aqueous phase extracted with CH2Cl2 (2×). The organics were combined, dried over Na2SO4, filtered, and concentrated to afford the title compound (0.604 g, 2.464 mmol, 100% yield) as a yellow residue.